Cas no 5198-74-3 (6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-)

6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- structure
5198-74-3 structure
Product name:6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
CAS No:5198-74-3
MF:C15H16O2
MW:228.28634
CID:360927
PubChem ID:12308380

6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
    • 7-phenyl-6-oxaspiro[4.5]dec-7-en-9-one
    • DTXSID10487141
    • 5198-74-3
    • Inchi: InChI=1S/C15H16O2/c16-13-10-14(12-6-2-1-3-7-12)17-15(11-13)8-4-5-9-15/h1-3,6-7,10H,4-5,8-9,11H2
    • InChI Key: DROUVOIOLGFXNR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2=CC=CC=C2)OC2(CCCC2)C1

Computed Properties

  • Exact Mass: 228.11508
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 26.3

6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- Related Literature

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited